(2-chloroquinolin-3-yl)methyl 4-oxo-3H-phthalazine-1-carboxylate

• IUPAC Name: (2-chloroquinolin-3-yl)methyl 4-oxo-3H-phthalazine-1-carboxylate
• InChI: InChI=1S/C19H12ClN3O3/c20-17-12(9-11-5-1-4-8-15(11)21-17)10-26-19(25)16-13-6-2-3-7-14(13)18(24)23-22-16/h1-9H,10H2,(H,23,24)
• InChI Key: DESMGZMIKLFALM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C(C(=N2)Cl)COC(=O)C3=NNC(=O)C4=CC=CC=C43
• Molecular Formula: C19H12ClN3O3
• Molecular Weight: 365.8 g/mol

Description

(2-chloroquinolin-3-yl)methyl 4-oxo-3H-phthalazine-1-carboxylate is a chemical compound with potential therapeutic applications. It is a member of the phthalazine family of compounds and has been the subject of scientific research due to its unique chemical properties and potential biological activities.

Mechanism of Action

The mechanism of action of (2-chloroquinolin-3-yl)methyl 4-oxo-3H-phthalazine-1-carboxylate is not fully understood. However, it has been suggested that the compound may exert its biological activities through the inhibition of specific enzymes or signaling pathways. For example, it has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in inflammation.
Biochemical and Physiological Effects:
Studies have shown that (2-chloroquinolin-3-yl)methyl 4-oxo-3H-phthalazine-1-carboxylate exhibits a range of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and induce apoptosis, or programmed cell death. The compound has also been shown to reduce inflammation and oxidative stress in animal models of disease. Additionally, it has been investigated for its potential use as a fluorescent probe for the detection of biological molecules.

Advantages and Limitations for Lab Experiments

The advantages of using (2-chloroquinolin-3-yl)methyl 4-oxo-3H-phthalazine-1-carboxylate in lab experiments include its potential therapeutic applications and its unique chemical properties. However, the limitations include the need for further research to fully understand its mechanism of action and potential side effects.

Future Directions

For research on (2-chloroquinolin-3-yl)methyl 4-oxo-3H-phthalazine-1-carboxylate include investigating its potential use as a therapeutic agent for the treatment of cancer, inflammation, and viral infections. Additionally, further research is needed to fully understand its mechanism of action and potential side effects. The compound may also be investigated for its potential use as a fluorescent probe for the detection of biological molecules.

Synthesis Methods

The synthesis of (2-chloroquinolin-3-yl)methyl 4-oxo-3H-phthalazine-1-carboxylate involves the reaction of 2-chloro-3-formylquinoline with 4-hydroxyphthalic acid in the presence of a catalyst such as triethylamine. The resulting product is then treated with methyl chloroformate to yield the final compound. The synthesis method has been optimized to yield high purity and high yield of the product.

Scientific Research Applications

(2-chloroquinolin-3-yl)methyl 4-oxo-3H-phthalazine-1-carboxylate has been the subject of scientific research due to its potential therapeutic applications. It has been shown to exhibit anti-inflammatory, anti-tumor, and anti-viral activities. The compound has also been investigated for its potential use as a fluorescent probe for imaging and detection of biological molecules.